N-((1H-benzo[d]imidazol-2-yl)methyl)-1-acetylazetidine-3-carboxamide

• IUPAC Name: 1-acetyl-N-(1H-benzimidazol-2-ylmethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C14H16N4O2/c1-9(19)18-7-10(8-18)14(20)15-6-13-16-11-4-2-3-5-12(11)17-13/h2-5,10H,6-8H2,1H3,(H,15,20)(H,16,17)
• InChI Key: BYDBHCLYBIDCJL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C1)C(=O)NCC2=NC3=CC=CC=C3N2
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of compounds containing the 1H-benzo[d]imidazol-2-yl moiety often involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine. In the presence of N,N-dimethylformamide/sulfur, (1H-benzo[d]imidazol-2-yl) (phenyl)methanone can be obtained.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Scientific Research Applications

1. Structural Analysis and Molecular Properties

A study by Richter et al. (2023) focused on the crystal and molecular structures of a similar compound, highlighting the significance of structural analysis in understanding the properties and potential applications of such chemicals in scientific research (Richter et al., 2023).

2. Radiosynthesis for PET Tracers

Liu et al. (2012) explored the radiosynthesis of related compounds, emphasizing their potential as PET tracers for imaging specific receptors. This application demonstrates the utility of N-((1H-benzo[d]imidazol-2-yl)methyl)-1-acetylazetidine-3-carboxamide derivatives in medical imaging and diagnostics (Liu et al., 2012).

3. Guanidine Derivative Synthesis

Balewski et al. (2021) reported the synthesis of a guanidine derivative related to this compound, showcasing its potential in creating new chemical entities with diverse applications in pharmaceuticals and material science (Balewski & Kornicka, 2021).

4. Synthesis of 1H-imidazole 3-oxides

Jasiński et al. (2008) explored the synthesis of new 1H-imidazole 3-oxides, demonstrating the compound's role in developing new chemical entities with potential applications in various scientific and industrial processes (Jasiński et al., 2008).

5. Synthesis of Novel Oxadiazole Derivatives

Vishwanathan & Gurupadayya (2014) conducted a study on the synthesis of novel oxadiazole derivatives from benzimidazole, indicating the versatility of such compounds in synthesizing new derivatives with potential therapeutic or industrial applications (Vishwanathan & Gurupadayya, 2014).

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its biological target. For example, some imidazole derivatives show antimicrobial activity.

Safety and Hazards

The safety and hazards of a specific compound depend on its exact structure and properties. For example, some imidazole derivatives are used as drugs and have been tested for safety in humans.

Future Directions

The development of new drugs that contain the imidazole moiety is an active area of research. These compounds have a broad range of chemical and biological properties, making them useful in the development of new drugs.